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Compound of Interest

Compound Name: Diphenyl methylphosphonate

Cat. No.: B048422

Prepared for: Researchers, scientists, and drug development professionals.

This in-depth technical guide provides a comprehensive overview of the core properties,
synthesis, and applications of Diphenyl methylphosphonate (CAS 7526-26-3), a key
intermediate in the synthesis of various organophosphorus compounds. This document
consolidates critical data, including physicochemical properties, safety information, and
detailed experimental context to support its use in research and development, particularly
within the pharmaceutical industry.

Core Properties

Diphenyl methylphosphonate is a solid organophosphorus compound with the chemical
formula C13H130sP.[1] It is recognized for its role as a versatile synthetic building block.

Physicochemical Data

The key physicochemical properties of Diphenyl methylphosphonate are summarized in the

table below for easy reference.
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Property Value Reference
CAS Number 7526-26-3 [1]
Molecular Formula C13H1303P [1]
Molecular Weight 248.21 g/mol [1]
White to light yellow solid/lump
Appearance or colorless to light yellow clear  [1][2]
liquid
Melting Point 32.5-37.5°C [1][3]
Boiling Point 344.3 °C at 760 mmHg [1]
Density 1.21 g/mL at 25 °C [1103114]
Flash Point 230 °F (110 °C) [1][4]

Water Solubility

1.56 g/L at 20 °C

[1]3]

Refractive Index

1.554

[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Diphenyl

methylphosphonate.

e 13C NMR Spectroscopy: Spectral data for Diphenyl methylphosphonate is available and

can be accessed through public databases such as PubChem.[4]

e Infrared (IR) Spectroscopy: The IR spectrum of Diphenyl methylphosphonate is available
for reference in the NIST Chemistry WebBook.[3]

o Mass Spectrometry: While a direct mass spectrum for Diphenyl methylphosphonate was

not found, analysis of related dialkyl methylphosphonates shows characteristic fragmentation

patterns, such as the loss of alkyl groups.[5]

Safety and Handling
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Diphenyl methylphosphonate is classified as toxic if swallowed and may be toxic in contact
with skin.[6] It is also considered toxic to aquatic life with long-lasting effects.[6]

GHS Hazard Statements:[6]

e H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements:[6][7]

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P405: Store locked up.

o P501: Dispose of contents/container in accordance with local regulations.

When heated to decomposition, it emits toxic vapors of phosphorus oxides.[1][3] Appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn
when handling this compound.

Synthesis and Reactivity

Diphenyl methylphosphonate serves as a key intermediate in the synthesis of more complex
organophosphorus compounds.

Synthetic Protocol
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A common method for the synthesis of diaryl methylphosphonates involves the reaction of a

triaryl phosphite with methanol, catalyzed by methyl iodide. The following is a representative

protocol for the synthesis of Diphenyl methylphosphonate.

Materials:

Triphenyl phosphite
Methanol

Methyl iodide (catalyst)
Toluene (solvent, optional)
Nitrogen gas supply

Reaction flask with reflux condenser, mechanical stirrer, and dropping funnel

Procedure:

Charge the reaction flask with triphenyl phosphite.
Heat the triphenyl phosphite to reflux under a nitrogen atmosphere.
Slowly add a solution of methyl iodide in methanol to the refluxing triphenyl phosphite.

Maintain the reaction at reflux for several hours, monitoring the progress by a suitable
analytical method (e.g., TLC or GC).

After the reaction is complete, cool the mixture to room temperature.

The product can be purified by distillation under reduced pressure.
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Caption: Synthesis workflow for Diphenyl methylphosphonate.

Reactivity and Downstream Applications

Diphenyl methylphosphonate is a valuable precursor for the synthesis of other phosphonates
through transesterification reactions. The phenoxy groups can be displaced by various alcohols
to introduce different functionalities. This reactivity is particularly important in the synthesis of
biologically active molecules.

Role in Drug Development
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Phosphonates are recognized as important phosphate mimics in drug design, offering
increased metabolic stability.[8] Diphenyl methylphosphonate, as a synthetic intermediate,
plays a crucial role in the preparation of antiviral and anticancer pronucleotides.[9]

Precursor to Antiviral Agents

A significant application of Diphenyl methylphosphonate is in the synthesis of Tenofovir, a
key antiviral medication. In this synthesis, it serves as a precursor to introduce the
phosphonate moiety to the acyclic nucleoside analogue.[10] The use of diphenyl H-
phosphonate allows for the phosphonylation of nucleosides under mild conditions.[9]

Intermediate for Biologically Active Phosphonates

The broader class of a-aminophosphonates, which can be synthesized from precursors like
Diphenyl methylphosphonate, exhibit a range of biological activities, including potential as
antioxidants and herbicides.[11] Furthermore, phosphonate derivatives are investigated for
their potential as enzyme inhibitors and for bone targeting applications.[8] While Diphenyl
methylphosphonate itself is not typically the final active pharmaceutical ingredient, its role as
a versatile and reactive intermediate makes it a valuable compound in the drug discovery and
development pipeline.

Conclusion

Diphenyl methylphosphonate (CAS 7526-26-3) is a well-characterized organophosphorus
compound with established physicochemical properties and a clear safety profile. Its primary
significance lies in its utility as a synthetic intermediate, particularly in the pharmaceutical
industry for the production of antiviral drugs. The reactivity of its diphenyl ester moiety allows
for further chemical modifications, making it a versatile building block for a range of biologically
active phosphonates. This guide provides essential technical information to support its safe and
effective use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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